Cas no 919724-28-0 (4-{[(3-methoxypropyl)amino]methyl}-N,N-dimethylaniline)

• Product Name: 4-{[(3-methoxypropyl)amino]methyl}-N,N-dimethylaniline
• CAS No: 919724-28-0
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 5306823
• Update Time: 2025-05-27

4-{[(3-methoxypropyl)amino]methyl}-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-{[(3-methoxypropyl)amino]methyl}-N,N-dimethylaniline

• Inchi： 1S/C13H22N2O/c1-15(2)13-7-5-12(6-8-13)11-14-9-4-10-16-3/h5-8,14H,4,9-11H2,1-3H3
• InChI Key： JUEOVFLNGAZQSX-UHFFFAOYSA-N
• SMILES： C1(CNCCCOC)=CC=C(N(C)C)C=C1

Additional information on 4-{[(3-methoxypropyl)amino]methyl}-N,N-dimethylaniline

Comprehensive Overview of 4-{[(3-methoxypropyl)amino]methyl}-N,N-dimethylaniline (CAS No. 919724-28-0)

4-{[(3-methoxypropyl)amino]methyl}-N,N-dimethylaniline (CAS No. 919724-28-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a methoxypropylamino group attached to a dimethylaniline core, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "919724-28-0 applications", "synthesis of 4-{[(3-methoxypropyl)amino]methyl}-N,N-dimethylaniline", and "dimethylaniline derivatives", reflecting its relevance in modern scientific inquiries.

The compound's molecular structure, characterized by the presence of both amino and methoxy functional groups, enables diverse reactivity, making it a versatile building block for drug discovery and material science. Recent studies highlight its potential in developing novel pharmaceutical intermediates, particularly in the design of central nervous system (CNS) targeting agents. This aligns with trending topics such as "neuroactive compound design" and "small molecule therapeutics", which dominate academic and industrial discussions. The demand for high-purity 919724-28-0 has also surged, driven by its role in optimizing synthetic routes for complex molecules.

From a technical perspective, 4-{[(3-methoxypropyl)amino]methyl}-N,N-dimethylaniline exhibits notable solubility in polar organic solvents, a property critical for its integration into catalytic reactions and ligand synthesis. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to verify its purity, addressing frequent search queries like "CAS 919724-28-0 characterization methods". Its stability under ambient conditions further enhances its utility in industrial-scale production, a topic of interest for manufacturers seeking scalable chemical processes.

Environmental and safety considerations are equally pivotal when handling 919724-28-0. While not classified as hazardous, proper storage in airtight containers away from light is recommended to maintain its integrity. This aligns with the growing emphasis on green chemistry and sustainable laboratory practices, which resonate with eco-conscious researchers. Searches for "safe handling of dimethylaniline derivatives" and "eco-friendly synthesis of 4-{[(3-methoxypropyl)amino]methyl}-N,N-dimethylaniline" reflect this shift in priorities.

In conclusion, 4-{[(3-methoxypropyl)amino]methyl}-N,N-dimethylaniline (CAS No. 919724-28-0) stands as a compound of immense scientific and industrial value. Its applications span drug development, material science, and catalysis, addressing contemporary challenges in these fields. As research progresses, its role in advancing precision medicine and smart materials is likely to expand, solidifying its position as a cornerstone in modern chemistry.